4-[4-(4-Bromo-imidazol-1-yl)-pyrimidin-2-yl]-morpholine

• Molecular Formula: C11H12BrN5O
• Molecular Weight: 310.15 g/mol
• IUPAC Name: 4-[4-(4-bromoimidazol-1-yl)pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C11H12BrN5O/c12-9-7-17(8-14-9)10-1-2-13-11(15-10)16-3-5-18-6-4-16/h1-2,7-8H,3-6H2
• InChI Key: OGNUWGFUUCMBKL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=CC(=N2)N3C=C(N=C3)Br

Description

4-[4-(4-Bromo-imidazol-1-yl)-pyrimidin-2-yl]-morpholine is a useful research compound. Its molecular formula is C11H12BrN5O and its molecular weight is 310.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of morpholine (0.256 g, 2.94 mmol) in anhydrouse DMF (5 ml) was added NaH (0.117 g, 2.94 mmol, 60% disp' in mineral oil). The mixture was stirred at this temperature for 30 minutes before the addition of 4-(4-Bromo-imidazol-1-yl)-2-chloro-pyrimidine (0.64 g, 2.45 mmol). The reaction vessel was sealed and heated under the infuenceof microwave radiation for 7 minutes (120° C., High absorption setting). Upon cooling the mixture was diluted with water (7 ml) and the resultant yellow precipitate removed by filtration and purified by flash chromatography (SiO2) (4:1—Hexanes:EtOAc) to give the title compound as a white solid in analytically (0.76 g, 38.6%) pure form. m/z (LC-MSW, ESP):310.3 [M+H]+, R/T=3.26 mins.